Cas no 2034584-91-1 (3-{[1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-4-yl]methyl}-4-(2-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 3-{[1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-4-yl]methyl}-4-(2-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 2034584-91-1
• MF: C₂₃H₂₄N₄O₄
• MW: 420.4611
• CID: 5354462
• Update Time: 2023-11-21

3-{[1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-4-yl]methyl}-4-(2-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-[[1-(1,3-benzodioxole-5-carbonyl)piperidin-4-yl]methyl]-4-(2-methylphenyl)-1H-1,2,4-triazol-5-one
• 3-((1-(benzo[d][1,3]dioxole-5-carbonyl)piperidin-4-yl)methyl)-4-(o-tolyl)-1H-1,2,4-triazol-5(4H)-one
• 3-{[1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-4-yl]methyl}-4-(2-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one

• Inchi： 1S/C23H24N4O4/c1-15-4-2-3-5-18(15)27-21(24-25-23(27)29)12-16-8-10-26(11-9-16)22(28)17-6-7-19-20(13-17)31-14-30-19/h2-7,13,16H,8-12,14H2,1H3,(H,25,29)
• InChI Key： MGXVWTYYZAAWKO-UHFFFAOYSA-N
• SMILES： O=C(C1C([H])=C([H])C2=C(C=1[H])OC([H])([H])O2)N1C([H])([H])C([H])([H])C([H])(C([H])([H])C2=NN([H])C(N2C2=C([H])C([H])=C([H])C([H])=C2C([H])([H])[H])=O)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 720
• XLogP3: 2.9
• Topological Polar Surface Area: 83.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines